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Compound of Interest

Compound Name: 3',4',5'-Trimethoxyacetophenone

Cat. No.: B153969

An In-depth Technical Guide to the Physical Properties of 3',4',5'-Trimethoxyacetophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

3',4',5'-Trimethoxyacetophenone is an aromatic ketone that serves as a valuable
intermediate in organic synthesis.[1] It is a member of the acetophenone class, characterized
by an acetophenone structure substituted with three methoxy groups at the 3', 4', and 5'
positions of the phenyl ring.[2][3] This compound is frequently utilized in the pharmaceutical,
agrochemical, and dyestuff industries.[1][2] Its structural features, particularly the
trimethoxylated phenyl ring, make it a key precursor in the synthesis of various biologically
active molecules, including chalcones, which are known for their potential therapeutic
properties.[4] This guide provides a comprehensive overview of the core physical properties of
3',4',5'-Trimethoxyacetophenone, detailed experimental protocols for their determination, and
its role in synthetic pathways.

Physical and Chemical Properties

3',4',5'-Trimethoxyacetophenone typically appears as a white to off-white or light yellow
crystalline solid or powder.[1][2][5][6] The key physical and chemical properties are
summarized in the table below.
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Property Value Source(s)

Molecular Formula C11H1404 [11161[7]

Molecular Weight 210.23 g/mol [31[5]1[8]

Melting Point 72-84 °C [51[6][9][10]
132-134 °C at 1 Torr; 173-174

Boiling Point °C at 10 mmHg; 224 °C at 40 [517191[10]
mmHg

Density ~1.192 g/cm3 (rough estimate) [51[7]
White to off-white crystalline

Appearance , [1][5][6]
solid/powder
Slightly soluble in water;

Solubility Soluble in organic solvents like  [1][5][7]

ethanol and acetone

Vapor Pressure

0.000361 mmHg at 25°C

[5117]

Refractive Index

~1.5075 (estimate)

[5107]

Flash Point 173-174°C at 10mm [5][7]
XLogP3 1.2 [5]
Topological Polar Surface Area  44.8 A2 [31[5]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of 3',4',5'-

Trimethoxyacetophenone.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and *3C NMR are fundamental

for confirming the molecular structure. The *H NMR spectrum would show characteristic

peaks for the aromatic protons, the methoxy protons, and the acetyl methyl protons.[11][12]

[13] The 13C NMR spectrum provides information on the carbon framework of the molecule.

[14]
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« Infrared (IR) Spectroscopy: The IR spectrum of 3',4',5'-Trimethoxyacetophenone would
exhibit characteristic absorption bands for the carbonyl group (C=0) of the ketone and the C-
O bonds of the methoxy groups, as well as bands associated with the aromatic ring.[15][16]
[17]

o Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and
fragmentation pattern of the compound. High-resolution mass spectrometry (HRMS) can
confirm the elemental composition.[4][18] The predicted m/z values for common adducts are
[M+H]* at 211.09648 and [M+Na]* at 233.07842.[4][19]

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of
3',4',5'-Trimethoxyacetophenone.

Melting Point Determination

The melting point of a solid organic compound is a critical indicator of its purity.[20][21] A sharp
melting range typically signifies a pure compound, while a broad melting range suggests the
presence of impurities.[20]

Methodology: Capillary Method using a Melting Point Apparatus

e Sample Preparation: A small amount of finely powdered, dry 3',4',5'-
Trimethoxyacetophenone is packed into a capillary tube to a height of 1-2 mm.[22] The
tube is then tapped gently to ensure the sample is compact.[22]

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus.[20][23] A thermometer is inserted into the apparatus to monitor the temperature.
[23]

o Heating: The sample is heated rapidly to a temperature approximately 10-15°C below the
expected melting point. The heating rate is then reduced to about 1-2°C per minute to allow
for accurate observation.[20][21]

o Observation and Recording: The temperature at which the first drop of liquid appears (T1)
and the temperature at which the entire sample becomes a clear liquid (T2) are recorded.
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[20][22] The melting point is reported as the range T1-T2.[20]

Melting Point Determination Workflow
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Caption: Workflow for Melting Point Determination.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. For solids with a relatively low melting point, the boiling
point is determined at reduced pressure to prevent decomposition.

Methodology: Capillary Method (Siwoloboff's Method)

Sample Preparation: A small amount of molten 3',4',5'-Trimethoxyacetophenone is placed
in a small test tube (fusion tube).[24] A capillary tube, sealed at one end, is placed inverted
into the fusion tube.[24]

e Apparatus Setup: The fusion tube is attached to a thermometer, and the assembly is heated
in a suitable heating bath (e.g., a Thiele tube with paraffin oil or an aluminum block).[24][25]
[26] The setup should allow for slow and uniform heating.[24]

o Heating and Observation: The apparatus is heated gently.[25] As the temperature rises, air
trapped in the capillary tube will expand and bubble out.[27] The temperature at which a
rapid and continuous stream of bubbles emerges from the capillary tip is noted.[24]

e Recording: The heat source is removed, and the liquid is allowed to cool. The temperature at
which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the
boiling point.[27]
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Boiling Point Determination Workflow
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Caption: Workflow for Boiling Point Determination.

Solubility Determination

Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount
of solvent at a specific temperature.[28]

Methodology: Saturation Method

¢ Solvent Addition: In a test tube, a pre-weighed amount of 3',4',5'-Trimethoxyacetophenone
is taken.[29] A specific volume of the chosen solvent (e.g., water, ethanol) is added
incrementally at a constant temperature.[28]

o Agitation: After each addition of the solvent, the mixture is vigorously agitated to facilitate
dissolution.[28][29]

» Observation: The process is continued until the solid is completely dissolved. If the solid
does not dissolve after adding a certain volume of solvent, it is considered slightly soluble or
insoluble.[28]

e Quantification (for precise measurement): To determine the exact solubility, a saturated
solution is prepared by adding excess solute to the solvent and stirring for an extended
period to reach equilibrium. The undissolved solid is then filtered off, and the concentration of
the solute in the filtrate is determined using a suitable analytical technique (e.g., UV-Vis
spectroscopy or gravimetric analysis after solvent evaporation).[30][31]
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Solubility Determination Workflow
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Caption: Workflow for Solubility Determination.

Role in Synthesis of Bioactive Compounds

3',4',5'-Trimethoxyacetophenone is a key building block for the synthesis of more complex
molecules with potential biological activity.[4] A notable application is in the Claisen-Schmidt
condensation reaction to form chalcones.[4] These chalcones, which incorporate the 3,4,5-
trimethoxyphenyl moiety, have been investigated for various pharmacological effects, including
anticancer properties, by interacting with biological targets such as tubulin.[4]
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Caption: Synthesis of Bioactive Chalcones.

Conclusion

This technical guide has provided a detailed overview of the physical properties of 3',4',5'-
Trimethoxyacetophenone, standardized protocols for their experimental determination, and
its significance as a synthetic precursor. The data and methodologies presented herein are
intended to support researchers, scientists, and drug development professionals in their work
with this versatile compound. Accurate characterization of its physical properties is fundamental
to its effective application in chemical synthesis and the development of new therapeutic
agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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